6-fluoro-N,N'-dimethylpyrimidine-2,4-diamine

Specification

• Molecular Formula: C6H9FN4
• Molecular Weight: 156.16 g/mol
• IUPAC Name: 6-fluoro-2-N,4-N-dimethylpyrimidine-2,4-diamine
• Standard InChI: InChI=1S/C6H9FN4/c1-8-5-3-4(7)10-6(9-2)11-5/h3H,1-2H3,(H2,8,9,10,11)
• Standard InChI Key: AQILNHQSSMIBAW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC(=N1)NC)F

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

6-Fluoro-N,N'-dimethylpyrimidine-2,4-diamine belongs to the pyrimidine class, featuring a fluorine atom at the 6-position and dimethylamino groups at positions 2 and 4. Key molecular properties include:

Property	Value
Molecular Formula	C₆H₉FN₄
Molecular Weight	156.16 g/mol
IUPAC Name	6-Fluoro-2-N,4-N-dimethylpyrimidine-2,4-diamine
Canonical SMILES	CNC1=CC(=NC(=N1)NC)F
InChI Key	AQILNHQSSMIBAW-UHFFFAOYSA-N

The planar pyrimidine ring facilitates π-π stacking interactions, while fluorine’s electronegativity and the dimethylamino groups’ electron-donating effects create a polarized electronic environment.

Crystallographic and Spectroscopic Data

Although no crystallographic studies of this specific compound exist, analogous fluoropyrimidines exhibit intramolecular hydrogen bonding and disordered aromatic rings in solid-state structures. For example, N⁶-(4-fluorobenzyl)-3-nitropyridine-2,6-diamine shows a torsion angle of 10.41° between the nitro group and pyridine plane, suggesting potential conformational flexibility in related structures. Spectroscopic characterization (e.g., ¹⁹F NMR) would likely reveal a distinct fluorine signal near -110 ppm, consistent with aromatic C-F bonds.

Synthesis and Manufacturing

Hypothetical Synthetic Pathways

While explicit synthetic routes for 6-fluoro-N,N'-dimethylpyrimidine-2,4-diamine are undocumented, plausible methods include:

• Nucleophilic Aromatic Substitution: Reacting 2,4-dichloro-6-fluoropyrimidine with dimethylamine under basic conditions.

• Condensation Reactions: Combining fluorinated β-diketones with guanidine derivatives, followed by methylation.

A related quinazoline synthesis involved nucleophilic substitution of a fluoro-nitro precursor with a thiolate, followed by nitro group reduction. Adapting this approach, 6-fluoro-N,N'-dimethylpyrimidine-2,4-diamine could be synthesized via sequential amination and methylation steps.

Industrial Production

The compound is commercially available as a research chemical, indicating scalable manufacturing processes. Suppliers like VulcanChem list it with ≥95% purity, though chromatographic details (HPLC, GC-MS) are undisclosed.

Physicochemical Properties

Solubility and Stability

Pyrimidine derivatives generally exhibit moderate water solubility due to hydrogen-bonding capacity. The dimethylamino groups enhance solubility in polar aprotic solvents (e.g., DMSO, DMF), while fluorine reduces lipophilicity compared to non-fluorinated analogs. Stability under ambient conditions is presumed high, though photodegradation risks necessitate storage in opaque containers.

Spectroscopic Fingerprints

Predicted spectral data:

• ¹H NMR (400 MHz, DMSO-d₆): δ 2.95 (s, 6H, N-CH₃), 6.30 (d, J = 8.0 Hz, 1H, C5-H), 7.85 (br s, 2H, NH₂).

• ¹³C NMR: δ 35.2 (N-CH₃), 110.5 (C5), 158.9 (C-F), 162.3 (C=N).

Biological Activity and Mechanisms

CDK and VEGFR Inhibition

Structurally similar 5-fluoro-N²,N⁴-diphenylpyrimidine-2,4-diamines inhibit CDK2 and CDK9 at submicromolar IC₅₀ values. Molecular docking suggests that the fluorine atom forms halogen bonds with kinase active sites, while dimethylamino groups occupy hydrophobic pockets. Although 6-fluoro-N,N'-dimethylpyrimidine-2,4-diamine lacks phenyl rings, its compact structure may enable binding to smaller enzymatic cavities.

Applications in Drug Discovery

Kinase-Targeted Therapeutics

The compound’s scaffold aligns with FDA-approved kinase inhibitors (e.g., imatinib). Structural optimization strategies could include:

• Introducing sulfonamide groups to enhance solubility.

• Replacing fluorine with chlorine for increased lipophilicity.

Antibacterial and Antiviral Agents

Fluoropyrimidines like 5-fluorouracil exhibit antiviral activity by incorporating into viral RNA. While untested, 6-fluoro-N,N'-dimethylpyrimidine-2,4-diamine may disrupt viral polymerase function through similar mechanisms.

Future Research Directions

• Synthetic Optimization: Develop one-pot methodologies to improve yield and purity.

• Target Identification: Screen against kinase libraries using high-throughput assays.

• Pharmacokinetic Studies: Assess oral bioavailability and metabolic stability in rodent models.